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Compound Name: -y
thio

Cat. No.: B1281509

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-(propan-2-yl)-1H-imidazole-2-thiol is a heterocyclic compound belonging to the substituted
imidazole-2-thiol class. This family of molecules is of significant interest in medicinal chemistry
due to their diverse pharmacological activities. Imidazole-containing compounds are known to
exhibit a wide range of biological effects, including antimicrobial, antifungal, anti-diabetic, and
anti-retroviral properties. The structural modifications on the imidazole ring, such as the
addition of an isopropyl group at the N1 position and a thiol group at the C2 position, can
significantly influence the compound's physicochemical properties and its interaction with
biological targets. This technical guide provides a comprehensive overview of the molecular
weight, a representative synthetic protocol, and a hypothetical experimental workflow for the
biological evaluation of 1-(propan-2-yl)-1H-imidazole-2-thiol.

Molecular Properties

The fundamental physicochemical properties of 1-(propan-2-yl)-1H-imidazole-2-thiol are
crucial for its application in research and drug development. The molecular formula and weight
have been determined as CeH10N2S and 142.22 g/mol , respectively. A detailed breakdown of
the molecular weight calculation based on the atomic masses of its constituent elements is
provided below.
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Property Value
Molecular Formula CeH10N2S
Molecular Weight 142.22 g/mol

Elemental Composition

Carbon (C) 6 atoms x 12.011 u=72.066 u
Hydrogen (H) 10 atoms x 1.008 u = 10.080 u
Nitrogen (N) 2 atoms x 14.007 u = 28.014 u
Sulfur (S) 1 atom x 32.06 u = 32.06 u
Total Calculated Molecular Weight 142.22 u

Experimental Protocols

The following sections detail a representative protocol for the synthesis and characterization of
1-(propan-2-yl)-1H-imidazole-2-thiol, based on established methods for the synthesis of
substituted imidazole derivatives.[1][2][3]

Synthesis of 1-(propan-2-yl)-1H-imidazole-2-thiol

Materials:

2-Amino-1-isopropylethanol

o Carbon disulfide (CS2)

e Ethanol

e Potassium hydroxide (KOH)

 Hydrochloric acid (HCI)

o Ethyl acetate
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e Brine solution
¢ Anhydrous sodium sulfate (Naz2S0a)
Procedure:

 In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 2-
amino-1-isopropylethanol (1 equivalent) in ethanol.

 To this solution, add potassium hydroxide (1.1 equivalents) and stir until it dissolves
completely.

o Slowly add carbon disulfide (1.2 equivalents) to the reaction mixture at room temperature.

 After the addition is complete, heat the mixture to reflux and maintain for 4-6 hours. The
progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

e Once the reaction is complete, cool the mixture to room temperature and concentrate it
under reduced pressure to remove the ethanol.

o Dissolve the residue in water and acidify with dilute hydrochloric acid to a pH of
approximately 5-6.

e The resulting precipitate is the crude 1-(propan-2-yl)-1H-imidazole-2-thiol.
 Filter the solid, wash with cold water, and dry under vacuum.

 For further purification, the crude product can be recrystallized from a suitable solvent
system, such as ethanol/water.

Characterization

Nuclear Magnetic Resonance (NMR) Spectroscopy:

e 1H NMR: The structure of the synthesized compound can be confirmed by tH NMR
spectroscopy. The spectrum is expected to show characteristic peaks for the isopropyl group
(a doublet and a septet), the two protons on the imidazole ring (two singlets or doublets), and
the thiol proton (a broad singlet).
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e 13C NMR: The 3C NMR spectrum will further confirm the carbon framework of the molecule,
showing distinct signals for the carbons of the imidazole ring, the isopropyl group, and the
C=S carbon.

Mass Spectrometry (MS):

» Electrospray ionization mass spectrometry (ESI-MS) can be used to determine the molecular
weight of the compound. The mass spectrum should exhibit a prominent peak corresponding
to the molecular ion [M+H]* or [M-H]~, confirming the calculated molecular weight.

Biological Evaluation Workflow

Substituted imidazole-2-thiols have been investigated for various biological activities, including
as enzyme inhibitors. The following workflow illustrates a hypothetical screening process to
evaluate 1-(propan-2-yl)-1H-imidazole-2-thiol as a potential enzyme inhibitor.

‘Compound Synthesis & Purity Biological Screening | [ Mechanismof Action

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis, screening, and mechanistic study of a
potential enzyme inhibitor.

Hypothetical Signhaling Pathway Inhibition

To illustrate a potential application in drug development, the diagram below depicts a simplified
signaling pathway where an enzyme, a putative target for 1-(propan-2-yl)-1H-imidazole-2-
thiol, plays a crucial role. Inhibition of this enzyme could modulate downstream cellular
responses, a common strategy in therapeutic intervention.
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Caption: Hypothetical inhibition of a signaling pathway by 1-(propan-2-yl)-1H-imidazole-2-
thiol.

This guide provides foundational information for researchers and professionals working with 1-
(propan-2-yl)-1H-imidazole-2-thiol. The provided protocols and workflows are intended as a
starting point for further investigation into the chemical and biological properties of this and
related compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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